Cas no 1526527-44-5 (2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 1526527-44-5
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD23903433
• CID: 4783931
• Update Time: 2025-10-29

2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,2,2-trifluoroethoxy)pyridine
• 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine

• MDL： MFCD23903433
• Inchi： 1S/C7H5ClF3NO/c8-6-2-1-5(3-12-6)13-4-7(9,10)11/h1-3H,4H2
• InChI Key： IVFQHDDVMGZAEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine

Exploring the Versatile Applications of 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1526527-44-5) in Modern Chemistry

2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1526527-44-5) is a specialized halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique combination of chloro and trifluoroethoxy substituents, serves as a valuable building block in the synthesis of various biologically active molecules. Its molecular structure offers excellent reactivity, making it a preferred choice for cross-coupling reactions and other transformations in medicinal chemistry.

The growing interest in 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine can be attributed to its versatile applications in drug discovery. Researchers frequently search for "pyridine derivatives in drug development" or "trifluoroethoxy compounds in pharmaceuticals," highlighting the relevance of this compound in current scientific investigations. Its structural features contribute to enhanced bioavailability and metabolic stability of potential drug candidates, addressing common challenges in modern pharmacology.

In the field of agrochemical innovation, 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine plays a crucial role in the development of novel crop protection agents. The compound's halogenated pyridine core provides excellent pesticidal properties, while the trifluoroethoxy group enhances its environmental persistence and efficacy. This aligns with current industry trends focusing on "sustainable pesticide formulations" and "eco-friendly agrochemicals," making it a subject of considerable research interest.

The synthesis and applications of 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1526527-44-5) have been extensively studied in recent literature. Its utility in palladium-catalyzed reactions makes it particularly valuable for constructing complex molecular architectures. Many researchers inquire about "synthetic routes for halogenated pyridines" or "applications of trifluoroethoxy compounds," demonstrating the compound's importance in synthetic organic chemistry.

From a commercial perspective, 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine has seen growing demand in the fine chemicals market. Its stability and reactivity profile make it suitable for large-scale production, addressing queries about "bulk availability of specialty pyridines." The compound's unique electronic properties, imparted by the electron-withdrawing trifluoroethoxy group, contribute to its widespread use in various chemical transformations.

Recent advancements in green chemistry have explored more sustainable methods for producing 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine. This responds to growing concerns about "environmentally friendly synthesis of fluorinated compounds" and "reducing waste in pharmaceutical manufacturing." The compound's versatility continues to inspire new research directions, particularly in the development of next-generation therapeutic agents and advanced materials.

The physicochemical properties of 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1526527-44-5) contribute significantly to its utility. Its moderate lipophilicity and good solubility in organic solvents make it particularly useful in various chemical processes. These characteristics address common search queries like "solubility of halogenated pyridines" and "physical properties of trifluoroethoxy compounds," providing valuable information for researchers and industrial chemists alike.

Looking forward, 2-Chloro-5-(2,2,2-trifluoroethoxy)pyridine is expected to maintain its importance in chemical research and development. Its applications in medicinal chemistry, material science, and catalysis continue to expand, responding to emerging trends in "targeted drug delivery systems" and "smart materials development." The compound's unique structural features ensure its ongoing relevance in addressing contemporary scientific challenges.